N-(1,1-dimethylpropyl)-3-methyl-2-nitrobenzamide

• IUPAC Name: 3-methyl-N-(2-methylbutan-2-yl)-2-nitrobenzamide
• InChI: InChI=1S/C13H18N2O3/c1-5-13(3,4)14-12(16)10-8-6-7-9(2)11(10)15(17)18/h6-8H,5H2,1-4H3,(H,14,16)
• InChI Key: XPIXNDOUSQRTME-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NC(=O)C1=CC=CC(=C1[N+](=O)[O-])C
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

N-(1,1-dimethylpropyl)-3-methyl-2-nitrobenzamide, commonly known as DMNB, is a chemical compound that has gained significant attention in the field of scientific research. DMNB is a nitroaromatic compound that is widely used as a fluorescent probe for detecting the presence of cysteine residues in proteins. The compound has also been studied for its potential use in cancer therapy and as an antibacterial agent.

Mechanism of Action

The mechanism of action of DMNB involves the reaction of the compound with cysteine residues in proteins. The reaction is specific to cysteine residues due to the unique thiol group present in these residues. The reaction results in the formation of a fluorescent adduct that can be detected using spectroscopic methods. The fluorescence intensity is proportional to the amount of cysteine residues present in the protein sample.
Biochemical and Physiological Effects:
DMNB has been shown to have a low toxicity profile and does not exhibit significant cytotoxicity or genotoxicity. The compound has been studied for its potential use in cancer therapy and as an antibacterial agent. DMNB has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer, by inducing apoptosis. The compound has also been shown to have antibacterial activity against various Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

DMNB has several advantages for use in lab experiments. The compound is easy to synthesize and has a high degree of specificity for cysteine residues in proteins. The fluorescent adduct formed by DMNB is stable and can be detected using spectroscopic methods. However, DMNB also has some limitations. The compound is sensitive to pH and temperature changes, which can affect the fluorescence intensity. DMNB also has a relatively low quantum yield, which can limit its sensitivity in certain applications.

Future Directions

There are several future directions for research involving DMNB. One area of interest is the development of new fluorescent probes that can detect other amino acid residues in proteins. Another area of interest is the use of DMNB as a potential therapeutic agent for cancer and bacterial infections. Further studies are needed to elucidate the mechanism of action of DMNB and to optimize its use in various applications.

Synthesis Methods

The synthesis of DMNB involves the reaction of 3-methyl-2-nitrobenzoic acid with 2-amino-2-methyl-1-propanol in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The reaction yields DMNB as a yellow crystalline solid with a melting point of 94-96°C.

Scientific Research Applications

DMNB has been widely used as a fluorescent probe for detecting the presence of cysteine residues in proteins. Cysteine residues are important in protein structure and function, and their modification can lead to changes in protein activity and regulation. DMNB reacts specifically with cysteine residues, forming a fluorescent adduct that can be detected using spectroscopic methods. This technique has been used to study the role of cysteine residues in various proteins, including enzymes, receptors, and transcription factors.